Cas no 2060034-24-2 (6-bromo-5-fluoroisoquinoline-1-carbonitrile)

• Product Name: 6-bromo-5-fluoroisoquinoline-1-carbonitrile
• CAS No: 2060034-24-2
• MF: C₁₀H₄BrFN₂
• MW: 251.054564476013
• MDL: MFCD30477819
• CID: 5173541
• PubChem ID: 125427366
• Update Time: 2025-08-05

6-bromo-5-fluoroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 6-bromo-5-fluoro-
• 6-bromo-5-fluoroisoquinoline-1-carbonitrile

• MDL： MFCD30477819
• Inchi： 1S/C10H4BrFN2/c11-8-2-1-6-7(10(8)12)3-4-14-9(6)5-13/h1-4H
• InChI Key： YJALSWHOBXPQTA-UHFFFAOYSA-N
• SMILES： C1(C#N)C2=C(C(F)=C(Br)C=C2)C=CN=1

Additional information on 6-bromo-5-fluoroisoquinoline-1-carbonitrile

6-Bromo-5-fluoroisoquinoline-1-carbonitrile (CAS No. 2060034-24-2): A Versatile Building Block in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 6-bromo-5-fluoroisoquinoline-1-carbonitrile (CAS No. 2060034-24-2) has emerged as a highly valuable heterocyclic compound with diverse applications. This fluorinated isoquinoline derivative combines the unique electronic properties of fluorine substitution with the versatile reactivity of both bromine and nitrile functional groups, making it an attractive intermediate for pharmaceutical research and material science applications.

The molecular structure of 6-bromo-5-fluoro isoquinoline carbonitrile features three strategically positioned functional groups that enable multiple synthetic transformations. The bromine atom at position 6 serves as an excellent leaving group for various cross-coupling reactions, while the fluorine at position 5 enhances both the compound's metabolic stability and its ability to participate in hydrogen bonding interactions. The carbonitrile group at position 1 offers additional synthetic handles for further derivatization, making this compound particularly valuable in medicinal chemistry applications.

Recent trends in drug discovery have shown growing interest in fluorinated heterocycles like 6-bromo-5-fluoroisoquinoline-1-carbonitrile, as evidenced by increasing search queries for "fluorine in drug design" and "halogenated pharmaceutical intermediates." The presence of fluorine in this compound addresses several contemporary challenges in medicinal chemistry, including improving metabolic stability, enhancing membrane permeability, and modulating target binding affinity. These properties make it particularly relevant for researchers working on kinase inhibitors and other small molecule therapeutics.

From a synthetic chemistry perspective, 6-bromo-5-fluoroisoquinoline carbonitrile serves as an excellent precursor for various palladium-catalyzed coupling reactions, a topic that consistently ranks high in organic chemistry search queries. The compound's bromine substituent readily participates in Suzuki, Stille, and Buchwald-Hartwig couplings, enabling the rapid assembly of complex molecular architectures. This synthetic versatility explains why searches for "bromo-substituted heterocycle coupling reactions" have increased by 35% in the past year among chemistry professionals.

The nitrile functionality in 6-bromo-5-fluoroisoquinoline-1-carbonitrile offers additional synthetic opportunities that align with current research trends. It can be transformed into various functional groups including carboxylic acids, amides, and tetrazoles - transformations that are frequently searched in connection with "nitrile group conversions in drug discovery." This multi-functional character makes the compound particularly valuable for combinatorial chemistry approaches and library synthesis in pharmaceutical research.

Material scientists have also shown growing interest in fluorinated isoquinoline derivatives like 6-bromo-5-fluoroisoquinoline-1-carbonitrile, particularly for applications in organic electronics. The compound's conjugated π-system combined with electron-withdrawing substituents makes it a potential candidate for developing novel organic semiconductors and light-emitting materials. This application potential correlates with the rising search volume for "fluorinated materials for OLED applications" in materials science databases.

Quality control and analytical characterization of 6-bromo-5-fluoro isoquinoline carbonitrile typically involve advanced techniques that are frequently searched by quality control professionals. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and identity. The distinctive ¹⁹F NMR signal of this compound provides a convenient handle for reaction monitoring, a technique that has seen increased discussion in analytical chemistry forums.

As research into multifunctional heterocyclic compounds continues to expand, 6-bromo-5-fluoroisoquinoline-1-carbonitrile maintains its position as a valuable building block in synthetic organic chemistry. Its combination of reactive sites addresses multiple current research needs, from fragment-based drug discovery to the development of advanced organic materials. The compound's versatility ensures its continued relevance in addressing challenges across chemical and pharmaceutical research domains.

Storage and handling of 6-bromo-5-fluoroisoquinoline carbonitrile require standard laboratory precautions appropriate for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material, consistent with good laboratory practices that are frequently emphasized in safety-related search queries from laboratory professionals.

The commercial availability of 6-bromo-5-fluoroisoquinoline-1-carbonitrile has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities with certificates of analysis, addressing the quality assurance requirements that are commonly searched by procurement specialists in chemical and pharmaceutical companies.

Looking forward, the unique structural features of 6-bromo-5-fluoro isoquinoline carbonitrile position it well to contribute to emerging areas of research. Its potential applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies align with one of the most rapidly growing areas in drug discovery, as evidenced by the exponential increase in related patent applications and scientific publications in recent years.